Cas no 1338916-31-6 (2-(3- Isobutoxyphenyl)-4,4,5,5-tetramethyl-1.3.2-dioxaborolane)
2-(3-Isobutoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative widely used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its isobutoxy-substituted aromatic ring enhances solubility in organic solvents, facilitating handling in synthetic applications. The tetramethyl dioxaborolane moiety provides stability against hydrolysis, ensuring reliable performance under various reaction conditions. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing biaryl scaffolds. Its high purity and consistent reactivity make it a preferred choice for precision synthesis. Storage under inert conditions is recommended to maintain long-term stability.
1338916-31-6 structure
Product Name:2-(3- Isobutoxyphenyl)-4,4,5,5-tetramethyl-1.3.2-dioxaborolane
CAS No:1338916-31-6
MF:C16H25BO3
MW:276.178905248642
MDL:MFCD22494797
CID:2114039
Update Time:2025-06-07
2-(3- Isobutoxyphenyl)-4,4,5,5-tetramethyl-1.3.2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- 4,4,5,5-tetramethyl-2-[3-(2-methylpropoxy)phenyl]-1,3,2-Dioxaborolane
- 2-(3-Isobutoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(3- Isobutoxyphenyl)-4,4,5,5-tetramethyl-1.3.2-dioxaborolane
-
- MDL: MFCD22494797
- Inchi: 1S/C16H25BO3/c1-12(2)11-18-14-9-7-8-13(10-14)17-19-15(3,4)16(5,6)20-17/h7-10,12H,11H2,1-6H3
- InChI Key: HSNRUMKHSNHSKT-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=C(C=2)OCC(C)C)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 312
- Topological Polar Surface Area: 27.7
2-(3- Isobutoxyphenyl)-4,4,5,5-tetramethyl-1.3.2-dioxaborolane Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
2-(3- Isobutoxyphenyl)-4,4,5,5-tetramethyl-1.3.2-dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I789288-10mg |
2-(3- Isobutoxyphenyl)-4,4,5,5-tetramethyl-1.3.2-dioxaborolane |
1338916-31-6 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I789288-50mg |
2-(3- Isobutoxyphenyl)-4,4,5,5-tetramethyl-1.3.2-dioxaborolane |
1338916-31-6 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I789288-100mg |
2-(3- Isobutoxyphenyl)-4,4,5,5-tetramethyl-1.3.2-dioxaborolane |
1338916-31-6 | 100mg |
$ 80.00 | 2022-06-04 | ||
| abcr | AB496975-1 g |
2-(3- Isobutoxyphenyl)-4,4,5,5-tetramethyl-1.3.2-dioxaborolane; 97% |
1338916-31-6 | 1g |
€358.30 | 2023-04-19 | ||
| abcr | AB496975-5 g |
2-(3- Isobutoxyphenyl)-4,4,5,5-tetramethyl-1.3.2-dioxaborolane; 97% |
1338916-31-6 | 5g |
€973.90 | 2023-04-19 | ||
| AK Scientific | AMTB1108-250mg |
2-(3- Isobutoxyphenyl)-4,4,5,5-tetramethyl-1.3.2-dioxaborolane |
1338916-31-6 | 97% | 250mg |
$69 | 2025-02-18 | |
| AK Scientific | AMTB1108-1g |
2-(3- Isobutoxyphenyl)-4,4,5,5-tetramethyl-1.3.2-dioxaborolane |
1338916-31-6 | 97% | 1g |
$194 | 2025-02-18 | |
| AK Scientific | AMTB1108-5g |
2-(3- Isobutoxyphenyl)-4,4,5,5-tetramethyl-1.3.2-dioxaborolane |
1338916-31-6 | 97% | 5g |
$574 | 2025-02-18 | |
| Chemenu | CM207967-1g |
2-(3-Isobutoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1338916-31-6 | 95% | 1g |
$186 | 2024-08-02 | |
| abcr | AB496975-1g |
2-(3- Isobutoxyphenyl)-4,4,5,5-tetramethyl-1.3.2-dioxaborolane, 97%; . |
1338916-31-6 | 97% | 1g |
€344.70 | 2025-03-19 |
2-(3- Isobutoxyphenyl)-4,4,5,5-tetramethyl-1.3.2-dioxaborolane Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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